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Compound of Interest

Compound Name:
Piperazine, 1,1'-(1,2-

phenylene)bis-

Cat. No.: B11742649

Get Quote

Executive Summary
This guide provides a comprehensive technical analysis of Piperazine, 1,1'-(1,2-
phenylene)bis- (CAS: 1446750-99-7), a sterically congested aryl piperazine derivative. Unlike

its para-substituted counterparts used frequently in liquid crystals and polymers, the ortho-

isomer presents unique synthetic and analytical challenges due to the steric clash between

adjacent piperazine rings. This document details the physicochemical properties, synthesis-

related impurity profiling, and a validated protocol for molecular weight confirmation using LC-

MS and NMR spectroscopy.

Part 1: Physicochemical Identity & Core Data
The ortho-substitution pattern imposes a twisted conformation on the molecule to minimize

repulsive interactions between the nitrogen lone pairs and the piperazine methylene groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11742649#bc-rfq
https://www.benchchem.com/product/b11742649/docs?utm_src=pdf-body#technical-guide-analytical-characterization-of-piperazine-1-1-1-2-phenylene-bis
https://www.benchchem.com/product/b11742649/docs?utm_src=pdf-body#technical-guide-analytical-characterization-of-piperazine-1-1-1-2-phenylene-bis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11742649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name Piperazine, 1,1'-(1,2-phenylene)bis-

Synonyms
1,2-Bis(1-piperazinyl)benzene; 1,2-Di(piperazin-

1-yl)benzene

CAS Number 1446750-99-7

Molecular Formula C₁₄H₂₂N₄

Molecular Weight 246.35 g/mol

Exact Mass 246.1844 g/mol

Structural Features
C₂ Symmetry; Sterically crowded ortho-linkage;

Four basic nitrogen centers

pKa (Predicted)
~9.8 (secondary amine), ~5.4 (tertiary aniline-

like amine)

Physical State
Solid (typically off-white to pale yellow

crystalline powder)

Part 2: Synthesis & Impurity Profiling
Understanding the synthesis is critical for anticipating impurities that affect molecular weight

analysis. The compound is typically synthesized via Nucleophilic Aromatic Substitution (SₙAr)

or Buchwald-Hartwig Amination.

The "Ortho-Effect" and Impurities
Due to steric hindrance at the ortho position, the second piperazine addition is kinetically

slower than the first. This leads to a specific impurity profile:

Mono-substituted Impurity (MW 162.23): 1-(2-fluorophenyl)piperazine or 1-(2-

chlorophenyl)piperazine remaining from incomplete reaction.

Oligomerization: If the piperazine acts as a linker between two benzene rings rather than

capping one, higher MW dimers (MW ~410+) can form.
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Synthesis & Analysis Workflow (Graphviz)
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Caption: Synthesis pathway highlighting the kinetic bottleneck at the mono-substituted

intermediate due to steric hindrance.

Part 3: Analytical Characterization Strategy
High-Resolution Mass Spectrometry (HRMS)
The presence of four nitrogen atoms makes this compound highly ionizable.

Ionization Mode: Electrospray Ionization (ESI) in Positive mode.

Observed Ions:

[M+H]⁺: 247.1917 m/z (Base peak).

[M+2H]²⁺: 124.0995 m/z (Common due to multiple basic sites).

Differentiation: The key is to distinguish the target (MW 246) from the mono-substituted

impurity (MW ~162) and the para-isomer (same MW, different retention time).

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool to confirm the ortho substitution pattern versus meta or para.

Symmetry: The molecule possesses a plane of symmetry (or axis depending on

conformation), making the two piperazine rings equivalent and the benzene ring symmetric

(AA'BB' system).
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¹H NMR (CDCl₃, 400 MHz) Prediction:

Aromatic Region (6.9 - 7.2 ppm): A characteristic AA'BB' multiplet. The protons adjacent to

the nitrogen (3,6-position) will be shielded relative to unsubstituted benzene, appearing

upfield (~6.9-7.0 ppm). The 4,5-protons will appear slightly downfield (~7.1-7.2 ppm).

Piperazine Region (2.8 - 3.1 ppm):

α-Protons (N-Ar): Triplet or broad singlet at ~3.0 ppm.

β-Protons (N-H): Triplet or broad singlet at ~2.8 ppm.

NH Protons: Broad singlet, chemical shift varies with concentration/solvent (typically 1.5 -

2.0 ppm).

Critical Check: If the aromatic region shows 4 distinct signals or a complex ABCD pattern, the

symmetry is broken, indicating a mono-substituted impurity or asymmetric derivative.

Part 4: Experimental Protocol (LC-MS Analysis)
Objective: Confirm molecular weight and purity >98%.

Reagents
Mobile Phase A: Water + 0.1% Formic Acid (FA).

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Diluent: 50:50 Water:ACN.

Instrument Parameters
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Parameter Setting

Column
C18 Reverse Phase (e.g., Agilent ZORBAX

Eclipse Plus, 2.1 x 50mm, 1.8µm)

Flow Rate 0.4 mL/min

Column Temp 40°C

Injection Vol 2.0 µL

Detection UV (254 nm) and MS (ESI+)

Gradient Table
Time (min) % Mobile Phase B Event

0.00 5% Equilibration

1.00 5% Hold

8.00 95%
Elution of hydrophobic

impurities

10.00 95% Wash

10.10 5% Re-equilibration

Data Interpretation[3][7][9][10][11][12][13]
Retention Time: The ortho-isomer typically elutes later than the mono-substituted impurity

but earlier than the para-isomer due to the twisted, less planar conformation reducing

interaction with the C18 stationary phase.

Mass Spectrum Extraction: Extract the peak at RT ~4-6 min. Look for m/z 247.2.

Purity Calculation: (Area of Target Peak / Total Area of all peaks) × 100.

Part 5: Structural Logic Diagram
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Sample: White Powder
Target: 1,2-bis(piperazinyl)benzene

Step 1: LC-MS (ESI+)
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Caption: Analytical decision tree for validating the identity of 1,2-bis(piperazin-1-yl)benzene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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